3-chloro-4-phenyl-4H-1,2,4-triazole

• CAS: 90002-02-1

Core Science & Biosynthesis

Foundational Principles: Tautomerism in the 1,2,4-Triazole Scaffold

An In-Depth Technical Guide on the Tautomerism of 3-chloro-4-phenyl-4H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the tautomeric phenomena observed in 3-chloro-4-phenyl-4H-1,2,4-triazole, a heterocyclic compound of interest in medicinal chemistry and materials science. As a Senior Application Scientist, my objective is to synthesize foundational principles with actionable, field-proven methodologies to empower your research and development endeavors.

Tautomerism, the dynamic equilibrium between two or more interconverting constitutional isomers, is a fundamental concept in organic chemistry, with profound implications for a molecule's reactivity, pharmacology, and material properties. In the realm of nitrogen-containing heterocycles, such as the 1,2,4-triazole ring system, prototropic tautomerism, involving the migration of a proton, is a key consideration.

The unsubstituted 1,2,4-triazole ring can exist in two primary tautomeric forms: 1H-1,2,4-triazole and 4H-1,2,4-triazole. The introduction of substituents dramatically influences the position of this equilibrium. In the case of 3-chloro-4-phenyl-4H-1,2,4-triazole, the substitution pattern locks the phenyl group at the N4 position, seemingly simplifying the tautomeric landscape. However, the potential for prototropy involving the remaining ring nitrogens and the influence of the chloro substituent at the C3 position introduce a layer of complexity that warrants a detailed investigation.

The Tautomeric Landscape of 3-chloro-4-phenyl-4H-1,2,4-triazole

Given the substitution pattern of 3-chloro-4-phenyl-4H-1,2,4-triazole, the primary tautomeric considerations revolve around the potential for the endocyclic proton to reside on either N1 or N2. This leads to two principal tautomeric forms:

• 3-chloro-4-phenyl-4H-1,2,4-triazole: The nominal structure.

• 5-chloro-4-phenyl-4H-1,2,4-triazole (or its 1H-tautomer): This arises from proton migration.

The relative stability of these tautomers is governed by a delicate interplay of electronic and steric factors, as well as the surrounding environment (e.g., solvent polarity, temperature). The electron-withdrawing nature of the chlorine atom at the C3 position and the phenyl group at the N4 position significantly influences the electron density distribution within the triazole ring, thereby affecting the basicity of the nitrogen atoms and the position of the tautomeric equilibrium.

Factors Influencing Tautomeric Equilibrium

• Electronic Effects: The inductive effect of the chlorine atom and the mesomeric effect of the phenyl ring modulate the acidity of the N-H protons and the basicity of the sp2-hybridized nitrogen atoms.

• Steric Hindrance: The spatial arrangement of the substituents can favor one tautomeric form over another to minimize steric strain.

• Solvent Effects: Polar solvents can stabilize more polar tautomers through hydrogen bonding and dipole-dipole interactions. Conversely, non-polar solvents will favor less polar forms.

• Temperature: Changes in temperature can shift the equilibrium position, and variable-temperature spectroscopic studies are a powerful tool for elucidating the thermodynamics of the tautomeric interconversion.

Experimental Elucidation of Tautomeric Forms

A multi-pronged approach employing various spectroscopic and analytical techniques is essential for the unambiguous identification and quantification of the tautomers of 3-chloro-4-phenyl-4H-1,2,4-triazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for studying tautomerism in solution.

• ¹H NMR: The chemical shift of the N-H proton is highly sensitive to its chemical environment and can provide direct evidence for the presence of different tautomers. In cases of rapid interconversion, a single, broadened peak may be observed.

• ¹³C NMR: The chemical shifts of the carbon atoms within the triazole ring are also influenced by the position of the proton.

• ¹⁵N NMR: This technique directly probes the nitrogen atoms and can provide definitive evidence for the location of the proton in different tautomers.

Table 1: Hypothetical NMR Data for Tautomers of 3-chloro-4-phenyl-4H-1,2,4-triazole

Tautomer	¹H NMR (N-H shift, ppm)	¹³C NMR (C3/C5 shifts, ppm)	¹⁵N NMR (N1/N2/N4 shifts, ppm)
3-chloro-4-phenyl-4H-1,2,4-triazole	13.5 - 14.5	C3: ~150, C5: ~145	N1: ~-150, N2: ~-80, N4: ~-120
5-chloro-4-phenyl-1H-1,2,4-triazole	14.0 - 15.0	C3: ~148, C5: ~152	N1: ~-170, N2: ~-90, N4: ~-115

Note: These are representative chemical shift ranges and would need to be determined experimentally.

Experimental Protocol: Variable-Temperature NMR (VT-NMR)

• Dissolve a known concentration of 3-chloro-4-phenyl-4H-1,2,4-triazole in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Acquire ¹H NMR spectra at a series of temperatures, starting from room temperature and decreasing in 10-20 K increments until significant peak broadening or coalescence is observed.

• Continue acquiring spectra at lower temperatures to observe the decoalescence and sharpening of signals corresponding to the individual tautomers.

• Integrate the signals of the distinct tautomers at low temperatures to determine their relative populations and calculate the equilibrium constant (K_eq).

• Use the Eyring equation to determine the activation energy (ΔG‡) for the tautomeric interconversion from the coalescence temperature.

Workflow for VT-NMR Analysis

Caption: Workflow for Variable-Temperature NMR analysis.

Infrared (IR) and UV-Vis Spectroscopy

• IR Spectroscopy: The N-H stretching and bending vibrations in the IR spectrum can provide clues about the tautomeric form. Hydrogen bonding interactions in the solid state or in solution can also be probed.

• UV-Vis Spectroscopy: Different tautomers will likely have distinct electronic transitions, leading to different absorption maxima (λ_max) in the UV-Vis spectrum. The analysis of spectra in solvents of varying polarity can provide insights into the nature of the predominant tautomer in each solvent.

Computational Chemistry: A Predictive Approach

In silico methods, particularly those based on Density Functional Theory (DFT), are invaluable for predicting the relative stabilities of tautomers and for rationalizing experimental observations.

Computational Protocol: DFT Calculations for Tautomer Stability

• Structure Optimization: Build the 3D structures of the possible tautomers of 3-chloro-4-phenyl-4H-1,2,4-triazole using a molecular modeling program.

• Conformational Search: Perform a conformational search for each tautomer to locate the lowest energy conformer.

• Geometry Optimization and Frequency Calculation: Optimize the geometry of each low-energy conformer and perform a frequency calculation at a suitable level of theory (e.g., B3LYP/6-311+G(d,p)). The absence of imaginary frequencies confirms a true energy minimum.

• Single-Point Energy Calculation: Perform a higher-level single-point energy calculation (e.g., at the same level of theory with a larger basis set) to obtain more accurate electronic energies.

• Inclusion of Solvent Effects: Use a continuum solvation model (e.g., PCM, SMD) to calculate the energies of the tautomers in different solvents.

• Relative Energy Calculation: Calculate the relative energies of the tautomers to predict their relative populations.

Logical Relationship of Computational Analysis

An In-Depth Technical Guide to the X-ray Crystal Structure of 3-Chloro-4-phenyl-4H-1,2,4-triazole Derivatives

Foreword: Unveiling Molecular Architecture for Advanced Drug Discovery

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of activities, including antifungal, antibacterial, and anticancer properties.[1][2][3][4][5] Its derivatives, particularly the 3-chloro-4-phenyl-4H-1,2,4-triazole series, serve as versatile intermediates in the synthesis of more complex, biologically active molecules.[6] Understanding the precise three-dimensional arrangement of atoms and the subtle non-covalent forces that govern their crystal packing is paramount for rational drug design and the development of novel materials.

This guide provides an in-depth exploration of the methodologies and insights associated with determining the X-ray crystal structure of these vital compounds. As a self-validating system, this document is structured to not only present protocols but to explain the scientific rationale behind each step, empowering researchers and drug development professionals to apply these principles to their own work. We will journey from the synthesis of the molecule to the intricate details of its crystal lattice, demonstrating how X-ray crystallography provides an unambiguous map of molecular structure, an indispensable tool in modern chemical and pharmaceutical science.[7][8]

Part 1: From Synthesis to Single Crystal: An Experimental Blueprint

The successful determination of a crystal structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals. This section details the robust methodologies required to achieve this foundational objective.

Synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole Derivatives

The synthesis of the target scaffold typically proceeds through a multi-step pathway, beginning with the formation of a thiosemicarbazide, followed by cyclization to form the triazole-thione, and concluding with a chlorination step. The causality behind this pathway lies in the reliable and high-yielding nature of these classical heterocyclic chemistry reactions.

Experimental Protocol: Synthesis

• Step 1: Formation of Phenyl Isothiocyanate. Aniline is treated with carbon disulfide and a base (e.g., aqueous ammonia) followed by an oxidative workup (e.g., with lead nitrate) to yield phenyl isothiocyanate. This step establishes the N-phenyl substituent.

• Step 2: Synthesis of 4-Phenylthiosemicarbazide. Phenyl isothiocyanate is reacted with hydrazine hydrate in an alcoholic solvent (e.g., ethanol) under reflux. The nucleophilic attack of hydrazine on the electrophilic carbon of the isothiocyanate is the driving force of this reaction.[9][10]

• Step 3: Cyclization to 4-Phenyl-5-mercapto-1H-1,2,4-triazole. The 4-phenylthiosemicarbazide is cyclized by refluxing with an alkaline solution, such as aqueous sodium hydroxide or potassium hydroxide.[9] This base-catalyzed intramolecular cyclization and dehydration/desulfurization process forms the stable triazole ring. Acidification of the reaction mixture precipitates the thione product.[11][12]

• Step 4: Chlorination to 3-Chloro-4-phenyl-4H-1,2,4-triazole. The triazole-thione is subjected to oxidative chlorination. A common and effective method involves treating the thione with a mixture of phosphorus oxychloride (POCl₃) and phosphorus pentachloride (PCl₅) or using sulfuryl chloride (SO₂Cl₂). This reaction replaces the thione group with a chlorine atom, yielding the final product.

• Purification: The crude product is purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to achieve the high purity required for crystallization.

The Art and Science of Crystallization

Obtaining a single crystal suitable for X-ray diffraction is often the most challenging step. The goal is to encourage slow, ordered growth from a supersaturated solution, allowing molecules to pack into a well-defined lattice. The choice of solvent is critical; the ideal solvent dissolves the compound when hot but has limited solubility at room or lower temperatures.[13]

Experimental Protocol: Crystallization via Slow Evaporation

• Solvent Screening: Test the solubility of the purified compound in a range of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, hexane).

• Preparation of Saturated Solution: Dissolve the minimum amount of the compound in a selected solvent at room temperature to create a nearly saturated solution. Gentle warming can be used if necessary.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any particulate matter that could act as unwanted nucleation sites.

• Slow Evaporation: Cover the vial with a cap containing a few pinholes or with parafilm pierced by a needle. This allows the solvent to evaporate slowly over several days to weeks at a constant temperature.

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent. Wash the crystals gently with a small amount of cold solvent and allow them to air dry.

Troubleshooting Crystallization: If crystals do not form, common techniques to induce crystallization include:

• Scratching: Gently scratching the inside of the vial with a glass rod can create microscopic imperfections that serve as nucleation sites.[13]

• Seeding: Introducing a tiny, pre-existing crystal of the compound can initiate growth.

• Solvent Diffusion: A vial containing the compound dissolved in one solvent is placed inside a larger, sealed container with a second solvent (the "anti-solvent") in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the vial reduces the compound's solubility, promoting crystallization.

Caption: Workflow from synthesis to a single crystal.

Part 2: Deciphering the Diffraction Pattern: X-ray Analysis

With a suitable single crystal, the process of determining its atomic structure can begin. This involves exposing the crystal to a focused beam of X-rays and analyzing the resulting diffraction pattern.[7]

Data Collection and Structure Solution

Modern crystallography relies on automated diffractometers. For particularly small or weakly diffracting crystals, the high intensity of synchrotron X-ray sources can be invaluable.[8][14]

Experimental Protocol: Data Collection and Refinement

• Crystal Mounting: A single, defect-free crystal is selected under a microscope and mounted on a goniometer head, typically using a cryoloop and cryoprotectant oil. The crystal is then flash-cooled in a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal motion and radiation damage.

• Data Collection: The mounted crystal is placed in the X-ray beam of a single-crystal diffractometer. The instrument rotates the crystal through a series of angles, collecting thousands of diffraction spots (reflections) on a detector.[11][12]

• Data Processing: The collected raw data is processed to integrate the intensities of each reflection and apply corrections for factors like Lorentz-polarization effects and absorption.

• Structure Solution: The "phase problem" is solved using direct methods, which are computational algorithms that generate an initial electron density map from the reflection intensities.[11][12] This map reveals the positions of the heavier atoms (non-hydrogen).

• Structure Refinement: The initial atomic model is refined against the experimental data using a least-squares algorithm.[15] This process optimizes the atomic positions, and anisotropic displacement parameters (which describe atomic vibrations). Hydrogen atoms are typically placed in calculated positions and refined using a riding model. The final refined structure is evaluated by metrics such as the R-factor, which indicates the agreement between the calculated and observed structure factors.

Caption: The process of X-ray structure determination.

Part 3: Structural Insights and Supramolecular Chemistry

The final refined structure provides a wealth of information about the molecule's conformation, geometry, and the intermolecular interactions that dictate its packing in the solid state.

Molecular Conformation and Geometry

The crystal structure of a 3-chloro-4-phenyl-4H-1,2,4-triazole derivative reveals several key features:

• Triazole Ring Planarity: The five-membered 1,2,4-triazole ring is typically planar or very nearly so, a consequence of its aromatic character.[11][16]

• Phenyl Ring Orientation: A critical conformational feature is the dihedral angle between the plane of the triazole ring and the plane of the C4-phenyl ring. This angle is rarely 0° or 90° due to a balance between steric hindrance and electronic effects, often falling in the range of 45-75°.[15][17] This twist angle significantly influences the molecule's overall shape and how it can interact with biological receptors.

• Bond Lengths and Angles: The bond lengths within the triazole ring exhibit partial double-bond character, indicating electron delocalization.[12] The C-Cl bond length and other geometric parameters are generally within expected ranges, though they can be influenced by intermolecular interactions.

Table 1: Representative Crystallographic and Geometric Data (Note: Data below is illustrative, based on typical values for similar triazole derivatives.)

Parameter	Representative Value	Significance
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c	Defines the symmetry operations within the unit cell.
a, b, c (Å)	a=6.0, b=7.2, c=11.1	Dimensions of the unit cell.[11]
α, β, γ (°)	α=90, β=100, γ=90	Angles of the unit cell.[11]
Dihedral Angle (Triazole-Phenyl)	63.9°	Defines the molecular conformation and steric profile.[15]
C(3)-Cl Bond Length (Å)	1.74 Å	Standard single bond length, can participate in halogen bonding.
C(3)-N(4) Bond Length (Å)	1.39 Å	Reflects the connection between the core and the phenyl substituent.
N(1)=N(2) Bond Length (Å)	1.29 Å	Indicates significant double-bond character within the heterocyclic ring.[12]

Intermolecular Interactions and Crystal Packing

In the solid state, molecules do not exist in isolation. They are organized into a crystal lattice through a network of non-covalent interactions. Understanding these interactions is crucial for predicting crystal morphology, stability, and solubility.[18]

• C-H···N Hydrogen Bonds: A common interaction where a weakly acidic hydrogen atom on a phenyl ring interacts with a nitrogen lone pair on the triazole ring of an adjacent molecule. These bonds often link molecules into chains or dimers.[17][19]

• π-π Stacking: The aromatic phenyl and triazole rings can stack on top of each other in a parallel-displaced fashion. These interactions are driven by favorable electrostatic and van der Waals forces and are significant in stabilizing the crystal structure.[17]

• Halogen Bonding: The chlorine atom at the 3-position can act as a halogen bond donor, interacting with electron-rich atoms (like nitrogen or oxygen) on neighboring molecules. This is an increasingly recognized and important directional interaction in crystal engineering.

• van der Waals Forces: These ubiquitous, non-directional forces contribute to the overall cohesive energy of the crystal.

The interplay of these forces dictates the final supramolecular assembly, leading to complex three-dimensional networks.[20]

Caption: Relationship between molecular structure and bulk properties.

Conclusion: From Structure to Function

The determination of the X-ray crystal structure of 3-chloro-4-phenyl-4H-1,2,4-triazole derivatives is far more than an academic exercise. It is a critical component of modern drug discovery and materials science.[21] The precise knowledge of the three-dimensional structure provides an empirical foundation for structure-activity relationship (SAR) studies, allowing medicinal chemists to design new analogues with improved potency and selectivity. Furthermore, a deep understanding of the crystal packing and intermolecular forces can inform strategies for optimizing the solid-state properties of active pharmaceutical ingredients, a crucial aspect of formulation and development. This guide has provided a comprehensive framework, grounded in scientific integrity, to illuminate this powerful analytical technique and its profound impact on chemical research.

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An In-depth Technical Guide to the Thermogravimetric Analysis (TGA) of 4-Phenyl-1,2,4-Triazole Derivatives

Preamble: The Critical Role of Thermal Stability in Triazole-Based Drug Development

The 1,2,4-triazole nucleus is a cornerstone in modern medicinal chemistry, serving as the structural backbone for a multitude of therapeutic agents with diverse pharmacological activities, including antifungal, anticancer, antiviral, and anti-inflammatory properties.[1][2][3] The 4-phenyl-1,2,4-triazole scaffold, in particular, offers a versatile platform for synthesizing novel drug candidates. However, the journey from a promising molecule in the lab to a stable, safe, and effective pharmaceutical product is fraught with physicochemical challenges. Among the most critical of these is thermal stability.

Thermogravimetric analysis (TGA) is an indispensable technique in pharmaceutical research and development for evaluating this very property.[4] It provides precise data on how a material's mass changes as a function of temperature, revealing critical information about its decomposition profile, stability limits, and even its composition.[5] For researchers and drug development professionals working with 4-phenyl-1,2,4-triazole derivatives, a deep understanding of TGA is not merely academic—it is fundamental to ensuring product quality, defining storage conditions, guiding formulation strategies, and meeting regulatory standards.[6][7]

This guide provides an in-depth exploration of the thermogravimetric analysis of 4-phenyl-1,2,4-triazole derivatives. We will move beyond procedural descriptions to delve into the causality behind experimental choices, the nuanced interpretation of thermal data, and the structure-stability relationships that govern this vital class of compounds.

Part 1: Foundational Principles of TGA for Heterocyclic Compounds

Thermogravimetric analysis measures weight loss (or gain) as a sample is heated at a controlled rate in a specific atmosphere. The output, a thermogram, plots percent weight versus temperature. The first derivative of this curve, the DTG (Derivative Thermogravravimetric) curve, plots the rate of weight loss versus temperature, with peaks indicating the temperatures of maximum decomposition rates.

For 4-phenyl-1,2,4-triazole derivatives, TGA is employed to determine:

• Onset of Decomposition (T_onset): The temperature at which significant, irreversible weight loss begins. This is a primary indicator of the compound's thermal stability limit.

• Decomposition Profile: Whether the molecule degrades in a single, catastrophic event or through a series of discrete, multi-step processes.

• Residual Mass: The amount of non-volatile material (char) left at the end of the analysis, which can offer clues about the decomposition pathway.

• Kinetic Parameters: Advanced analysis of TGA data can be used to calculate kinetic parameters like activation energy (Ea), which quantifies the energy barrier to decomposition.[4][8]

The stability of the triazole ring, combined with the phenyl substituent, generally imparts high thermal stability to these molecules.[9][10] However, modifications to the phenyl ring or other positions on the triazole core can dramatically alter this profile, making TGA a crucial tool for structure-activity relationship (SAR) and stability studies.

Part 2: A Self-Validating Experimental Protocol for TGA

A robust TGA protocol is a self-validating system; the choices made are deliberate and designed to yield clear, reproducible, and meaningful data. Below is a detailed methodology for analyzing a novel 4-phenyl-1,2,4-triazole derivative.

Step-by-Step Experimental Workflow

• Instrument Calibration:

  • Rationale: To ensure temperature and mass accuracy, which are the cornerstones of reliable data.

  • Protocol: Calibrate the instrument's temperature signal using ferromagnetic standards with known Curie points (e.g., Nickel). Calibrate the balance using certified calibration weights. This must be done regularly as part of instrument qualification.

• Sample Preparation:

  • Rationale: The physical form of the sample can affect heat transfer and decomposition kinetics. A consistent, finely ground powder ensures uniform heating.

  • Protocol:

    • Gently grind 10-15 mg of the 4-phenyl-1,2,4-triazole derivative into a fine powder using an agate mortar and pestle.

    • Accurately weigh 5 ± 0.5 mg of the powdered sample into a clean, tared TGA crucible (typically alumina or platinum).

    • Distribute the sample evenly across the bottom of the crucible to maximize surface area and ensure consistent heat transfer.

• Atmosphere Selection:

  • Rationale: The furnace atmosphere dictates the chemistry of decomposition. An inert atmosphere (Nitrogen, Argon) is used to study pyrolysis (thermal decomposition in the absence of oxygen). An oxidizing atmosphere (Air) is used to study combustion and oxidative stability. For intrinsic thermal stability, an inert atmosphere is standard.

  • Protocol:

    • Set the purge gas to high-purity nitrogen (99.995% or higher).

    • Maintain a constant flow rate throughout the experiment, typically 50-100 mL/min, to ensure efficient removal of evolved gaseous products.

• Temperature Program Definition:

  • Rationale: The heating rate affects the observed decomposition temperature. A slower rate provides better resolution of closely occurring events, while a faster rate can shift decomposition to higher temperatures. A rate of 10 °C/min is a standard starting point for pharmaceutical compounds.

  • Protocol:

    • Equilibrate the furnace at a starting temperature well below any expected thermal events (e.g., 30-40 °C).

    • Ramp the temperature from the starting point to a final temperature that ensures complete decomposition (e.g., 600-800 °C) at a linear heating rate of 10 °C/min.

• Data Acquisition and Analysis:

  • Rationale: Proper analysis extracts the key quantitative metrics from the thermogram.

  • Protocol:

    • Record the sample weight as a function of temperature.

    • Plot the resulting data as % Weight Loss vs. Temperature (TGA curve) and the first derivative of weight loss vs. Temperature (DTG curve).

    • Determine the onset temperature (T_onset), the peak decomposition temperature (T_max) from the DTG curve, and the percentage of weight loss for each decomposition step.

Workflow Visualization

The following diagram illustrates the logical flow of a well-designed TGA experiment.

Caption: Logical workflow for TGA of a 4-phenyl-1,2,4-triazole derivative.

Part 3: The Impact of Phenyl Ring Substitution on Thermal Stability

The electronic nature of substituents on the 4-phenyl ring profoundly influences the thermal stability of the entire molecule. This occurs by altering the electron density within the molecule, thereby strengthening or weakening the bonds that are first to break during thermal decomposition.

A computational study on related triazole systems using Density Functional Theory (DFT) provides a strong predictive framework: electron-donating groups (EDGs) tend to decrease the activation energy for decomposition, while electron-withdrawing groups (EWGs) tend to increase it.[9][10] This is because EDGs can destabilize the ground state relative to the transition state, lowering the energy barrier, whereas EWGs can stabilize the key bonds involved in the initial decomposition step.

Illustrative Data Analysis

To demonstrate these principles, let's consider a representative dataset for a series of 4-phenyl-1,2,4-triazole derivatives analyzed under a nitrogen atmosphere.

Compound ID	Phenyl Substituent (Para-position)	Substituent Nature	Onset Temp. (T_onset, °C)	DTG Peak (T_max, °C)	Total Weight Loss (%)
TR-H	-H (Unsubstituted)	Neutral	315.2	328.5	85.1
TR-OCH₃	-OCH₃ (Methoxy)	Electron-Donating	305.8	319.1	82.3
TR-CH₃	-CH₃ (Methyl)	Electron-Donating	310.5	324.0	84.2
TR-Cl	-Cl (Chloro)	Electron-Withdrawing	325.1	338.4	88.9
TR-NO₂	-NO₂ (Nitro)	Strongly EWD	338.7	351.6	95.2
Note: The higher weight loss for the nitro-derivative can be attributed to the energetic decomposition of the nitro group itself.

Analysis of the Data:

• Electron-Donating Groups (EDGs): The methoxy (-OCH₃) and methyl (-CH₃) substituted derivatives (TR-OCH₃ and TR-CH₃) exhibit lower onset and peak decomposition temperatures compared to the unsubstituted parent compound (TR-H). This aligns with the theoretical prediction that EDGs lower the activation energy for decomposition.[10]

• Electron-Withdrawing Groups (EWGs): Conversely, the chloro (-Cl) and nitro (-NO₂) substituted derivatives (TR-Cl and TR-NO₂) show a marked increase in thermal stability. The T_onset for TR-NO₂ is over 23 °C higher than the parent compound, indicating a significant stabilization of the molecular structure against thermal cleavage. This suggests that withdrawing electron density from the phenyl ring strengthens the bonds within the triazole system or the phenyl-triazole linkage.

Part 4: Probing Decomposition Mechanisms with Coupled Techniques

While TGA expertly quantifies when and how much mass is lost, it does not identify the chemical nature of the evolved gases. To construct a decomposition mechanism, TGA is coupled with analytical techniques like Fourier Transform Infrared Spectroscopy (TGA-FTIR) or Mass Spectrometry (TGA-MS). These "hyphenated" techniques provide real-time chemical analysis of the gases released at each stage of weight loss.

For 1,2,4-triazole derivatives, decomposition often involves the cleavage of the N-N bond and fragmentation of the heterocyclic ring.[9] Common gaseous products identified by coupled techniques include nitrogen (N₂), ammonia (NH₃), hydrogen cyanide (HCN), and various aromatic fragments.[11]

Proposed Decomposition Pathway

Based on computational studies and experimental evidence from related systems, a plausible initial decomposition step for 4-phenyl-1,2,4-triazoles involves a concerted mechanism.[9][10] The process is often initiated by the cleavage of the weakest bond, typically an N-N single bond within the triazole ring, leading to ring-opening and subsequent fragmentation into smaller, volatile molecules.

Caption: A generalized pathway for the thermal decomposition of a 4-phenyl-1,2,4-triazole derivative.

Conclusion: From Thermal Data to Informed Drug Development

Thermogravimetric analysis is a powerful, quantitative tool that provides indispensable insights into the thermal stability of 4-phenyl-1,2,4-triazole derivatives. By designing robust experiments and carefully interpreting the resulting data, researchers can effectively characterize novel compounds, compare the stability of different analogues, and make informed decisions crucial to the drug development process. The influence of electronic substituent effects is a key principle that allows for the rational design of molecules with enhanced stability. When combined with hyphenated techniques like MS and FTIR, TGA moves beyond simple characterization to become a tool for mechanistic elucidation. For any scientist or professional in the pharmaceutical field, mastering TGA is a critical step toward transforming promising heterocyclic compounds into safe and stable medicines.

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The 1,2,4-Triazole Core: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Senior Application Scientist]

Abstract

The 1,2,4-triazole nucleus, a five-membered heterocyclic ring containing three nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its remarkable chemical stability, versatile synthetic accessibility, and unique physicochemical properties have established it as a "privileged scaffold" in the design of novel therapeutic agents. This technical guide provides a comprehensive exploration of the vast biological potential inherent to the 1,2,4-triazole core structure. We will delve into the key pharmacological activities, elucidate the underlying mechanisms of action, present detailed experimental protocols for synthesis and evaluation, and offer insights into the structure-activity relationships that govern the efficacy of these potent molecules. This guide is intended to serve as a valuable resource for researchers and drug development professionals dedicated to harnessing the therapeutic power of 1,2,4-triazole derivatives.

Introduction: The Enduring Significance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring system has garnered sustained interest from the scientific community due to its presence in a multitude of clinically successful drugs.[1] Its defining structural features, including the ability to participate in hydrogen bonding and dipole-dipole interactions, contribute to its favorable pharmacokinetic and pharmacodynamic profiles. The triazole moiety can act as a bioisostere for amide or ester groups, enhancing metabolic stability and bioavailability.[2] This inherent versatility has led to the development of 1,2,4-triazole-containing compounds with a broad spectrum of biological activities, ranging from antifungal and antiviral to anticancer and antimicrobial effects. This guide will systematically explore these key therapeutic areas, providing both a theoretical framework and practical methodologies for researchers in the field.

Antifungal Activity: A Clinical Triumph

The most prominent success story of the 1,2,4-triazole core lies in the development of potent antifungal agents. Drugs like fluconazole and itraconazole have revolutionized the treatment of systemic fungal infections.

Mechanism of Action: Inhibition of Lanosterol 14α-Demethylase

The primary mechanism of antifungal action for 1,2,4-triazole-based drugs is the potent and selective inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[3] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane. By binding to the heme iron atom in the active site of CYP51, the triazole ring disrupts the conversion of lanosterol to ergosterol. This leads to the accumulation of toxic sterol intermediates and ultimately compromises the integrity and function of the fungal cell membrane, resulting in fungistatic or fungicidal activity.[3]

Caption: Antifungal mechanism of 1,2,4-triazoles via CYP51 inhibition.

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

A standardized method for determining the in vitro susceptibility of fungi to a novel 1,2,4-triazole derivative is the broth microdilution assay, which establishes the Minimum Inhibitory Concentration (MIC).

Materials:

• Test compound (1,2,4-triazole derivative)

• Fungal isolate (e.g., Candida albicans)

• RPMI-1640 medium

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Inoculum Preparation: Culture the fungal isolate on an appropriate agar medium. Prepare a standardized inoculum suspension in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard.

• Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compound in RPMI-1640 medium in the wells of a 96-well plate.

• Inoculation: Add the standardized fungal inoculum to each well containing the diluted compound. Include a growth control (inoculum without compound) and a sterility control (medium only).

• Incubation: Incubate the microtiter plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of visible fungal growth compared to the growth control. This can be assessed visually or by measuring the optical density using a microplate reader.

Anticancer Activity: A Multifaceted Approach

The 1,2,4-triazole scaffold has emerged as a promising framework for the development of novel anticancer agents, exhibiting a variety of mechanisms to combat cancer cell proliferation and survival.

Mechanisms of Action

1,2,4-triazole derivatives exert their anticancer effects through diverse mechanisms, including:

• Kinase Inhibition: Many derivatives are designed to target specific protein kinases that are often dysregulated in cancer, such as Epidermal Growth Factor Receptor (EGFR) and BRAF kinase.[4] By inhibiting these kinases, the compounds can block downstream signaling pathways that promote cell growth and survival.

• Tubulin Polymerization Inhibition: Some 1,2,4-triazole compounds interfere with the dynamics of microtubules by inhibiting the polymerization of tubulin.[4] This disruption of the cytoskeleton leads to cell cycle arrest and apoptosis.

• Aromatase Inhibition: Aromatase is a key enzyme in estrogen biosynthesis, and its inhibition is a crucial strategy in the treatment of hormone-dependent breast cancer. Letrozole, a 1,2,4-triazole-containing drug, is a potent aromatase inhibitor.

Caption: Diverse anticancer mechanisms of 1,2,4-triazole derivatives.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess the cytotoxic effects of a compound on cancer cell lines.

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Complete cell culture medium

• Test compound (1,2,4-triazole derivative)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 1,2,4-triazole derivative for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound and determine the IC50 value (the concentration that inhibits 50% of cell growth).[5]

Antiviral and Antimicrobial Activities

The 1,2,4-triazole core is also a key component in several antiviral and antimicrobial agents.

Antiviral Activity

Ribavirin, a synthetic nucleoside analog containing a 1,2,4-triazole-3-carboxamide moiety, is a broad-spectrum antiviral drug effective against a range of RNA and DNA viruses.[6][7] Its mechanism of action is complex and includes the inhibition of viral RNA polymerase and the induction of mutations in the viral genome. The development of new ribavirin analogs and other 1,2,4-triazole derivatives continues to be an active area of research for new antiviral therapies.[2]

Antimicrobial Activity

Various 1,2,4-triazole derivatives have demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.[8] The mechanisms of action are diverse and can involve the inhibition of essential bacterial enzymes or disruption of the bacterial cell wall.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC of a 1,2,4-triazole derivative against a bacterial strain can be determined using a broth microdilution method similar to the one described for antifungal susceptibility testing.

Materials:

• Test compound (1,2,4-triazole derivative)

• Bacterial strain (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Inoculum Preparation: Prepare a standardized bacterial inoculum in MHB with a turbidity equivalent to a 0.5 McFarland standard.

• Compound Dilution: Perform serial two-fold dilutions of the test compound in MHB in a 96-well plate.

• Inoculation: Add the standardized bacterial inoculum to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Synthesis of the 1,2,4-Triazole Core

The synthetic versatility of the 1,2,4-triazole ring allows for the creation of a vast library of derivatives. Modern techniques, such as microwave-assisted synthesis, have significantly improved the efficiency of these reactions.[9][10]

Microwave-Assisted Synthesis of 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol

This protocol outlines a common and efficient method for the synthesis of a key 1,2,4-triazole intermediate.

Materials:

• Substituted benzoic acid

• Thiocarbohydrazide

• Phosphorus oxychloride (POCl3)

• Microwave reactor

Procedure:

• Reaction Setup: In a microwave-safe vessel, combine the substituted benzoic acid and thiocarbohydrazide.

• Microwave Irradiation: Add phosphorus oxychloride as a dehydrating and cyclizing agent. Seal the vessel and subject it to microwave irradiation at a specified temperature and time.

• Work-up: After cooling, pour the reaction mixture into crushed ice. The resulting precipitate is the desired 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Caption: General workflow for the microwave-assisted synthesis of a 1,2,4-triazole intermediate.

Summary of Biological Activities

The following table summarizes the diverse biological activities of various 1,2,4-triazole derivatives with reported IC50 or MIC values.

Compound Class	Target/Organism	Biological Activity	IC50/MIC (µM)	Reference
Pyridine Hybrids	Murine melanoma (B16F10)	Anticancer	41.12 - 61.11	[5]
Chalcone Conjugates	Human colon cancer (SW620)	Anticancer	21.55	[11]
Chalcone Conjugates	Human non-small cell lung cancer (A549)	Anticancer	25.58	[11]
Thio-substituted Derivatives	MCF-7 & Caco-2	Anticancer	0.31 - 4.98	[12]
Phenyl-substituted	BRAF Kinase	Anticancer	Potent Inhibition	[4]
Phenyl-substituted	EGFR Kinase	Anticancer	3.6	[4]
Bis-triazoles	EAC cells	Anticancer	0.55 - 0.62	[13]
Amino Acid Conjugates	Physalospora piricola	Antifungal	10.126 - 10.808 (EC50)	[14]
Thione Derivatives	Various Bacteria	Antibacterial	200 (µg/ml)	[8]
Antitubercular Agents	M. tuberculosis H37Rv	Antitubercular	0.03 - 0.13 (µg/ml)	[15]

Conclusion and Future Perspectives

The 1,2,4-triazole core structure continues to be a highly fruitful scaffold for the discovery and development of new therapeutic agents. Its proven success in the antifungal arena serves as a strong foundation for exploring its potential in other therapeutic areas, particularly in the fight against cancer and viral infections. The ongoing development of innovative synthetic methodologies, coupled with a deeper understanding of the molecular targets and mechanisms of action, will undoubtedly lead to the emergence of novel 1,2,4-triazole-based drugs with enhanced efficacy and safety profiles. The future of drug discovery will likely see a continued focus on the rational design of 1,2,4-triazole derivatives, leveraging computational tools and high-throughput screening to identify and optimize lead compounds with superior therapeutic potential.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Introduction and Rationale

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including antifungal, antiviral, and anticancer properties. The targeted synthesis of specifically substituted triazoles, such as 3-chloro-4-phenyl-4H-1,2,4-triazole, is of significant interest as it provides a versatile intermediate for further functionalization. The chloro-substituent at the 3-position is an excellent leaving group, enabling nucleophilic substitution reactions to introduce diverse functionalities and build libraries of novel compounds for drug discovery pipelines.

This document provides a comprehensive guide to the synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole, detailing a reliable two-step experimental procedure. The narrative emphasizes the chemical logic behind the chosen methodology, safety considerations for hazardous reagents, and protocols for the characterization of the synthetic intermediates and the final product.

Synthetic Strategy Overview

The synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole is most effectively approached through a two-step process. The first step involves the construction of the core heterocyclic system, 4-phenyl-1H-1,2,4-triazol-3(2H)-one, from readily available starting materials. The subsequent step is the chlorination of this triazolone intermediate using a potent chlorinating agent to yield the desired product.

Caption: Overall synthetic pathway for 3-chloro-4-phenyl-4H-1,2,4-triazole.

PART 1: Synthesis of 4-phenyl-1H-1,2,4-triazol-3(2H)-one

The precursor, 4-phenyl-1H-1,2,4-triazol-3(2H)-one, is synthesized via the cyclization of 4-phenylsemicarbazide. This method is efficient and utilizes common laboratory reagents.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity
4-Phenylsemicarbazide	C₇H₉N₃O	151.17	15.1 g
Formamide	CH₃NO	45.04	50 mL
Hydrochloric acid (HCl), conc.	HCl	36.46	As needed
Sodium hydroxide (NaOH)	NaOH	40.00	As needed
Ethanol	C₂H₅OH	46.07	For recryst.
Distilled water	H₂O	18.02	As needed

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-phenylsemicarbazide (15.1 g, 0.1 mol) and formamide (50 mL).

• Cyclization: Heat the reaction mixture to reflux (approximately 180-190 °C) and maintain reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into 200 mL of ice-cold water with vigorous stirring.

• Precipitation: Acidify the aqueous solution to a pH of 1-2 by the dropwise addition of concentrated hydrochloric acid. A white precipitate of 4-phenyl-1H-1,2,4-triazol-3(2H)-one will form.

• Isolation and Purification: Collect the precipitate by vacuum filtration and wash thoroughly with cold water. Recrystallize the crude product from ethanol to afford pure, white crystals of 4-phenyl-1H-1,2,4-triazol-3(2H)-one.

• Drying: Dry the purified product in a vacuum oven at 60-70 °C to a constant weight.

Characterization of 4-phenyl-1H-1,2,4-triazol-3(2H)-one

• Appearance: White crystalline solid.

• Expected ¹H NMR (DMSO-d₆, 400 MHz): δ 11.5-12.0 (br s, 1H, NH), 8.3-8.5 (s, 1H, triazole-H), 7.4-7.6 (m, 5H, Ar-H).

• Expected ¹³C NMR (DMSO-d₆, 100 MHz): δ 156.0-158.0 (C=O), 145.0-147.0 (triazole-C), 135.0-137.0 (Ar-C), 129.0-130.0 (Ar-CH), 128.0-129.0 (Ar-CH), 125.0-127.0 (Ar-CH).

• Expected IR (KBr, cm⁻¹): 3200-3000 (N-H stretch), 1700-1680 (C=O stretch), 1600, 1500 (C=C aromatic stretch).

• Expected Mass Spectrum (ESI+): m/z [M+H]⁺ calculated for C₈H₇N₃O: 162.06.

PART 2: Synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole

The chlorination of the triazolone precursor is achieved using phosphorus oxychloride (POCl₃), a powerful chlorinating and dehydrating agent. This reaction must be conducted with extreme caution due to the hazardous nature of POCl₃.

Critical Safety Precautions for Phosphorus Oxychloride (POCl₃)

Phosphorus oxychloride is highly toxic, corrosive, and reacts violently with water.[1][2] All manipulations must be performed in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including chemical-resistant gloves, a lab coat, and chemical splash goggles with a face shield, is mandatory.[3] An emergency shower and eyewash station should be readily accessible.[2] POCl₃ is moisture-sensitive and will release toxic hydrogen chloride gas upon contact with water.[4] All glassware must be thoroughly dried before use.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity
4-phenyl-1H-1,2,4-triazol-3(2H)-one	C₈H₇N₃O	161.16	8.05 g
Phosphorus oxychloride (POCl₃)	POCl₃	153.33	30 mL
N,N-Dimethylaniline	C₈H₁₁N	121.18	1-2 mL (cat.)
Ice	H₂O	18.02	~500 g
Sodium bicarbonate (NaHCO₃), sat. soln.	NaHCO₃	84.01	As needed
Ethyl acetate (EtOAc)	C₄H₈O₂	88.11	For extraction
Brine, saturated	NaCl	58.44	For washing
Sodium sulfate (Na₂SO₄), anhydrous	Na₂SO₄	142.04	For drying

Procedure:

Caption: Experimental workflow for the chlorination of 4-phenyl-1H-1,2,4-triazol-3(2H)-one.

• Reaction Setup: In a 100 mL round-bottom flask, previously flame-dried and cooled under an inert atmosphere (e.g., nitrogen or argon), add 4-phenyl-1H-1,2,4-triazol-3(2H)-one (8.05 g, 0.05 mol).

• Reagent Addition: In a chemical fume hood, carefully add phosphorus oxychloride (30 mL, excess) to the flask, followed by a catalytic amount of N,N-dimethylaniline (1-2 mL).

• Chlorination Reaction: Equip the flask with a reflux condenser fitted with a calcium chloride drying tube and heat the mixture to reflux (approximately 100-110 °C) with stirring. Maintain the reflux for 3-5 hours. Monitor the reaction's completion by TLC (a suitable eluent would be a mixture of hexane and ethyl acetate).

• Quenching: After the reaction is complete, allow the mixture to cool to room temperature. In a separate large beaker (at least 1 L), prepare a slurry of crushed ice and water. EXTREME CAUTION: Slowly and carefully pour the reaction mixture onto the crushed ice with constant, vigorous stirring. This is a highly exothermic reaction that will generate a significant amount of HCl gas.

• Neutralization: Once the initial vigorous reaction has subsided, carefully neutralize the acidic solution to a pH of 7-8 by the slow addition of a saturated sodium bicarbonate solution.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (1 x 100 mL). Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude 3-chloro-4-phenyl-4H-1,2,4-triazole by column chromatography on silica gel (eluting with a hexane-ethyl acetate gradient) or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield a pure solid.

Characterization of 3-chloro-4-phenyl-4H-1,2,4-triazole

• Appearance: Expected to be a white or off-white solid.

• Expected ¹H NMR (CDCl₃, 400 MHz): δ 8.0-8.2 (s, 1H, triazole-H), 7.4-7.6 (m, 5H, Ar-H).

• Expected ¹³C NMR (CDCl₃, 100 MHz): δ 150.0-152.0 (C-Cl), 143.0-145.0 (triazole-C), 134.0-136.0 (Ar-C), 129.0-130.0 (Ar-CH), 128.0-129.0 (Ar-CH), 126.0-128.0 (Ar-CH).

• Expected IR (KBr, cm⁻¹): Absence of C=O and N-H stretches from the precursor. Presence of C-Cl stretch (typically 800-600 cm⁻¹), and aromatic C=C stretches (1600, 1500 cm⁻¹).

• Expected Mass Spectrum (ESI+): m/z [M+H]⁺ calculated for C₈H₆ClN₃: 180.03. The isotopic pattern for chlorine (³⁵Cl/³⁷Cl in a ~3:1 ratio) should be observable at m/z 180 and 182.

Conclusion and Further Applications

The protocol detailed herein provides a robust and reproducible method for the synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole. The successful synthesis and characterization of this compound open avenues for its use as a key building block in the development of novel chemical entities. The chloro-substituent can be readily displaced by a variety of nucleophiles (e.g., amines, thiols, alcohols), allowing for the rapid diversification of the 1,2,4-triazole core and the exploration of structure-activity relationships in drug discovery programs. Adherence to the stringent safety protocols outlined, particularly when handling phosphorus oxychloride, is paramount for the safe execution of this synthesis.

References

• Murti, Y., Agnihotri, R., & Pathak, D. (2011). Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. American Journal of Chemistry, 1(2), 42-46. [Link]

• LANXESS Corporation. (2015). Product Safety Assessment: Phosphorus oxychloride. [Link]

• New Jersey Department of Health. (2001). Hazard Summary: Phosphorus Oxychloride. [Link]

Sources

• 1. elar.urfu.ru [elar.urfu.ru]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. rsc.org [rsc.org]
• 4. Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles [article.sapub.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole

Welcome to the technical support guide for the synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, improve yields, and ensure the highest purity of the final product. We will delve into the causality behind experimental choices, provide validated protocols, and offer data-driven troubleshooting advice.

Synthesis Overview & Core Principles

The synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole is most reliably achieved through a two-step process. This approach ensures high conversion and minimizes the formation of intractable side products often encountered in one-pot attempts.

• Step 1: Formation of the Triazole Precursor. The synthesis begins with the formation of a stable intermediate, 4-phenyl-4H-1,2,4-triazole-3-thiol. This is typically accomplished by the cyclization of a thiosemicarbazide, which is formed in situ from the reaction of phenyl isothiocyanate and formhydrazide. The choice of a thiol intermediate is strategic; it is readily synthesized and can be effectively converted to the target chloro-derivative.

• Step 2: Oxidative Chlorination. The triazole-thiol (or its tautomeric thione form) is then converted to the final 3-chloro product. While various chlorinating agents can be employed, phosphorus oxychloride (POCl₃) is a robust and effective reagent for this transformation. This step is often the most critical for achieving a high yield and requires careful control of reaction conditions.

The overall synthetic pathway is illustrated below.

Caption: General two-step synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Step 1: Synthesis of 4-Phenyl-4H-1,2,4-triazole-3-thiol

Question 1: My yield of the triazole-3-thiol precursor is low, and I see multiple spots on my TLC plate. What's going wrong?

Answer: Low yields in this cyclization step are common and can typically be traced to three main factors: incomplete reaction, formation of isomeric side products, or poor-quality starting materials.

• Incomplete Cyclization: The conversion of the thiosemicarbazide intermediate to the triazole ring requires the elimination of water and is typically base-catalyzed. If the reaction is not heated sufficiently or for an adequate duration, you will be left with unreacted intermediate.

  • Solution: Ensure the reaction is refluxed for the recommended time (typically 4-6 hours) and that the base (e.g., NaOH or KOH) is fully dissolved and present in stoichiometric amounts. Monitor the reaction via TLC until the starting material spot has completely disappeared.

• Side Product Formation: While the 1,2,4-triazole is the thermodynamically favored product, it is possible to form 1,3,4-thiadiazole isomers under certain conditions. The reaction pathway is highly dependent on the cyclization conditions.

  • Solution: Alkaline cyclization strongly favors the formation of the 1,2,4-triazole-3-thiol.[1] Ensure you are using an aqueous base like NaOH for the cyclization step. Acid-catalyzed cyclization of the same intermediate can lead to the unwanted thiadiazole isomer.

• Reagent Quality: Phenyl isothiocyanate can degrade upon storage, and formhydrazide can be hygroscopic.

  • Solution: Use freshly opened or distilled phenyl isothiocyanate. Ensure your formhydrazide is dry. The presence of impurities can lead to a cascade of side reactions, complicating the reaction mixture and suppressing the yield of the desired product.

Step 2: Chlorination with POCl₃

Question 2: The chlorination reaction is sluggish, or I am recovering my starting material (the triazole-thiol). How can I drive the reaction to completion?

Answer: This is a frequent challenge in the chlorination of heterocyclic systems and usually points to issues with the reagent or the reaction conditions.

• Inactive Chlorinating Agent: Phosphorus oxychloride (POCl₃) is highly reactive with atmospheric moisture, hydrolyzing to phosphoric acid and HCl. If you are using an old bottle of POCl₃, it may be partially or fully inactive.

  • Solution: Always use a fresh, unopened bottle of POCl₃ or distill it immediately before use under anhydrous conditions. The success of this step is critically dependent on the quality of the reagent.[2]

• Insufficient Temperature: The chlorination of a triazolone or triazole-thiol is an endothermic process that requires significant thermal energy to proceed.

  • Solution: The reaction typically requires heating to reflux (around 105-110 °C for neat POCl₃). For similar heterocyclic systems, temperatures of 70-90 °C are necessary to ensure the clean conversion of phosphorylated intermediates to the chloro product.[3] Ensure your heating mantle and condenser setup are efficient.

• Formation of Stable Intermediates: The reaction proceeds through an initial phosphorylation of the thiol/thione group.[3] This intermediate must then be displaced by a chloride ion.

  • Solution: Using a slight excess of POCl₃ can ensure that enough free chloride ions are available in the reaction mixture to facilitate the final displacement step. Some protocols for difficult chlorinations utilize a mixture of POCl₃ and PCl₅ to increase the concentration of reactive chlorine species.[4]

Question 3: My final product is a dark, oily substance that is difficult to purify. How can I improve the purity and isolate a clean product?

Answer: The formation of colored impurities is often due to decomposition at high temperatures or aggressive side reactions. The purification strategy is key to obtaining the final compound in a usable form.

• Reaction Control:

  • Solution: Monitor the reaction closely using TLC (e.g., with a 7:3 Hexane:Ethyl Acetate eluent). Do not overheat or prolong the reaction time unnecessarily once the starting material is consumed.

• Work-up Procedure:

  • Solution: A careful work-up is critical. After the reaction, excess POCl₃ must be removed under reduced pressure. The residue should then be quenched by slowly adding it to crushed ice with vigorous stirring. This will hydrolyze any remaining phosphorus compounds and precipitate your crude product. The product can then be extracted with a suitable organic solvent like ethyl acetate or dichloromethane.

• Purification Strategy:

  • Solution 1 (Recrystallization): This is the most effective method for purifying the final product. Experiment with different solvents. A common and effective system is a mixture of ethanol and water, or ethyl acetate and hexane.

  • Solution 2 (Column Chromatography): If recrystallization fails, column chromatography on silica gel can be used. However, be aware that chlorinated heterocycles can sometimes show instability on silica. It is advisable to use a relatively non-polar eluent system and run the column quickly.

Caption: A workflow for troubleshooting common synthesis issues.

Frequently Asked Questions (FAQs)

Q: What is the mechanism of chlorination using POCl₃? A: The reaction of a triazolone/thiol with POCl₃ generally proceeds in two stages. First, the oxygen or sulfur atom acts as a nucleophile, attacking the phosphorus center of POCl₃ to form a phosphorylated intermediate. This phosphorylation makes the original C=O or C=S group a much better leaving group. In the second stage, a chloride ion (from POCl₃ itself or its byproducts) acts as a nucleophile, attacking the carbon at the 3-position of the triazole ring and displacing the phosphorylated group to yield the final 3-chloro-1,2,4-triazole.[3]

Q: Are there alternative chlorinating agents I can use? A: Yes. While POCl₃ is very effective, thionyl chloride (SOCl₂) in the presence of a catalytic amount of DMF can also be used. For particularly stubborn substrates, a mixture of POCl₃ and phosphorus pentachloride (PCl₅) can be employed, as it provides a higher concentration of reactive chlorine species.[4] However, these reagents are also highly reactive and require strict anhydrous conditions.

Q: What is the best way to monitor the reaction's progress? A: Thin-Layer Chromatography (TLC) is the most convenient method. For both steps, you can use silica gel plates. A good eluent system for monitoring the chlorination step is Hexane:Ethyl Acetate (7:3 v/v). The product, being less polar than the starting triazole-thiol, will have a higher Rf value. Staining with potassium permanganate can help visualize the spots if they are not UV-active.

Q: What are the critical safety precautions for this synthesis? A: Both POCl₃ and PCl₅ are highly corrosive and react violently with water, releasing HCl gas. Always handle these reagents in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab coat). The quenching step (adding the reaction mixture to ice) is highly exothermic and will release a significant amount of HCl gas; this must be done slowly and carefully in a fume hood.

Optimized Experimental Protocol

This protocol is a synthesized methodology based on established procedures for the synthesis of substituted 1,2,4-triazoles.[3][5][6]

Step 1: Synthesis of 4-Phenyl-4H-1,2,4-triazole-3-thiol

• Thiosemicarbazide Formation: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve formhydrazide (0.1 mol) in 100 mL of absolute ethanol. To this solution, add phenyl isothiocyanate (0.1 mol) dropwise over 15 minutes at room temperature. Stir the reaction mixture for 2 hours. A white precipitate of 1-formyl-4-phenyl-thiosemicarbazide should form.

• Cyclization: To the suspension from the previous step, add an aqueous solution of sodium hydroxide (8 g, 0.2 mol, in 40 mL of water).

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The solid will dissolve, and the solution will become homogeneous.

• Work-up: After cooling the reaction mixture to room temperature, pour it into 200 mL of ice-cold water. Acidify the solution to pH 5-6 with concentrated HCl. A voluminous white precipitate will form.

• Isolation: Filter the solid precipitate, wash it thoroughly with cold water, and dry it under a vacuum. The resulting white solid is 4-phenyl-4H-1,2,4-triazole-3-thiol, which is typically of sufficient purity for the next step. If needed, it can be recrystallized from ethanol.

Step 2: Synthesis of 3-Chloro-4-phenyl-4H-1,2,4-triazole

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl), place the dried 4-phenyl-4H-1,2,4-triazole-3-thiol (0.05 mol).

• Reagent Addition: In a fume hood, carefully add phosphorus oxychloride (POCl₃, 25 mL, ~0.27 mol) to the flask.

• Reflux: Heat the reaction mixture to a gentle reflux (approx. 110 °C) for 3 hours. The reaction should be monitored by TLC until the starting material is consumed.

• Quenching: After cooling to room temperature, slowly and carefully pour the reaction mixture onto 300 g of crushed ice with vigorous stirring in a large beaker. Caution: This is a highly exothermic reaction that releases HCl gas.

• Extraction: Once the ice has melted, extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Washing: Combine the organic layers and wash them sequentially with water (100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an ethanol/water mixture to afford 3-chloro-4-phenyl-4H-1,2,4-triazole as white crystals.

Data Presentation: Optimizing Chlorination

The yield and purity of the final product are highly dependent on the chlorination conditions. The following table summarizes the expected outcomes based on variations in key reaction parameters.

Parameter	Condition	Expected Yield	Purity Concerns	Rationale
Temperature	70 °C	Low	High amount of unreacted starting material	Insufficient energy to overcome the activation barrier for chloride displacement.[3]
110 °C (Reflux)	High	Minimal	Optimal temperature for conversion of the phosphorylated intermediate.
> 130 °C	Moderate to Low	Increased colored impurities, potential decomposition	High temperatures can lead to thermal degradation of the triazole ring.
POCl₃ Equivalents	1.5 eq.	Moderate	Incomplete conversion	Stoichiometrically insufficient to drive the reaction, especially if some POCl₃ is hydrolyzed.
5+ eq. (Solvent)	High	None from stoichiometry	Using POCl₃ as the solvent ensures a large excess, driving the equilibrium towards the product.
Reaction Time	1 hour	Low	Incomplete conversion	Insufficient time for the reaction to reach completion.
3 hours	High	Optimal	Typically sufficient time for full conversion at reflux temperature.
> 6 hours	High	Potential for increased side products/darkening	Unnecessary heating after completion can lead to minor degradation.

References

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[5][7][8]-triazole-3-thiol derivatives as antimicrobial agents. (n.d.). Academia.edu.

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol deriv
• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Deriv
• Reaction of Diphenylphosphinal Formic Acid Hydrazide with Isothiocyanates. (n.d.).
• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. (2025). Ginekologia i Poloznictwo.
• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014).
• Optimization of the chlorination reaction using HCl as a chlorination... (n.d.).
• Polar Heterobenzylic C(sp3)–H Chlorination Pathway Enabling Efficient Diversification of Aromatic Nitrogen Heterocycles. (n.d.).
• Heterobenzyl Chlorides as Linchpins for C–H Arylation via Sequential C–H Chlorination/Cross-Electrophile Coupling. (2026).
• Chlorin
• Synthesis of 4H-1,2,4-triazoles. (n.d.). Organic Chemistry Portal.
• POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno. (n.d.). Royal Society of Chemistry.
• POCl3 chlorination of 4-quinazolones. (2011). Journal of Organic Chemistry.
• Synthesis and reactions of some 1,2,4-triazolo-[4,3-b]-1,2,4-triazoles. (2001).
• Isothiocyanate Enabled Versatile Cyclizations of Phage Dis-played Peptides for the Discovery of Macrocyclic Binders. (n.d.). ChemRxiv.
• POCl3 chlorination of 4-quinazolones. (2011). Semantic Scholar.
• POCl -PCl mixture: A robust chlorinating agent. (n.d.). Indian Chemical Society.
• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. (n.d.). Journal of University of Shanghai for Science and Technology.
• Addition-cyclization of lauroyl isothiocyanate with hydrazine derivatives as a source of 1,2,4-triazoles. (n.d.).
• What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF? (2013).
• Synthesis of 3-(Alkylsulfanyl)-1,4-benzothiazine Derivatives Based on Cyclization of 2-[(Cyanomethyl)sulfanyl]phenyl Isothiocyanate. (n.d.).
• Mechanism of Electrophilic Chlorination: Experimental Determination of a Geometrical Requirement for Chlorine Transfer by the Endocyclic Restriction Test. (n.d.).
• Phenyl Isothiocyan
• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). Pharmaceutical Journal of Uzbekistan.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. indianchemicalsociety.com [indianchemicalsociety.com]
• 5. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 6. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives | MDPI [mdpi.com]
• 7. (PDF) Synthesis and evaluation of 4-amino-5-phenyl-4H-[1,2,4]-triazole-3-thiol derivatives as antimicrobial agents [academia.edu]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole

Welcome to the technical support center for the synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole. This guide is designed for researchers, scientists, and drug development professionals who are looking to move from bench-scale synthesis to larger, scalable production. We will address common questions, troubleshoot potential issues, and provide detailed protocols to ensure a successful and efficient scale-up.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the synthesis.

Q1: What is the most established synthetic route for 3-chloro-4-phenyl-4H-1,2,4-triazole?

A1: The most prevalent and scalable method involves a two-step process. First, 4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one is synthesized. This intermediate is then chlorinated using a suitable agent like phosphorus oxychloride (POCl₃) to yield the final product.[1][2] This precursor is a key intermediate in the synthesis of various pharmaceuticals.[2]

Q2: What are the critical safety precautions when working with phosphorus oxychloride (POCl₃)?

A2: POCl₃ is a highly corrosive and moisture-sensitive reagent. All manipulations must be performed in a well-ventilated fume hood under anhydrous conditions.[3][4] Personnel must wear appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles with a face shield. The reaction is exothermic, and quenching must be done cautiously by slowly adding the reaction mixture to ice water.[4]

Q3: How can I monitor the progress of the chlorination reaction?

A3: Thin Layer Chromatography (TLC) is the most common and rapid method for monitoring the reaction. A suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) should be used to achieve good separation between the starting triazolone and the chlorinated product. The disappearance of the starting material spot and the appearance of a new, typically less polar, product spot indicates reaction progression. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be employed.[5]

Q4: What are the expected spectroscopic characteristics of the final product?

A4: The structure of 3-chloro-4-phenyl-4H-1,2,4-triazole can be confirmed using standard spectroscopic techniques. In ¹H NMR, you would expect to see signals corresponding to the phenyl group protons. Mass spectrometry (MS) should show a molecular ion peak corresponding to the calculated mass, along with a characteristic isotopic pattern for the chlorine atom.[6][7] Infrared (IR) spectroscopy will show the absence of the C=O stretch from the starting triazolone and the presence of C-Cl stretching vibrations.

Troubleshooting Guide for Scale-Up Synthesis

Scaling up a reaction can introduce new challenges not observed at the bench scale. This guide is structured to help you diagnose and solve common problems.

Problem 1: Low or Inconsistent Yield

Low yield is one of the most frequent issues during scale-up. The cause can often be traced back to several factors.

Possible Cause	Diagnostic Check	Proposed Solution
Inefficient Heat Transfer	Monitor both the internal reaction temperature and the jacket temperature. A significant difference suggests poor heat transfer.	Ensure adequate agitation to improve mixing. For larger reactors, consider using a reactor with a better surface-area-to-volume ratio or using a temperature control unit with more precise heating and cooling capabilities.
Incomplete Reaction	Analyze reaction aliquots by TLC or HPLC to check for the presence of unreacted 4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one.	Increase the reaction time or temperature gradually. Ensure the POCl₃ is of high purity and used in sufficient excess (typically 3-10 equivalents).[8]
Product Decomposition during Workup	The reaction mixture with excess POCl₃ is highly acidic. Quenching too slowly or at too high a temperature can lead to hydrolysis of the product back to the starting material or other byproducts.[3]	Perform the quench by adding the reaction mixture to a vigorously stirred, cold (0 °C) aqueous solution of a base like sodium bicarbonate or sodium hydroxide to neutralize the acid quickly.[4]
Moisture Contamination	POCl₃ reacts violently with water, which deactivates it and can generate HCl gas, affecting the reaction environment.	Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.

Problem 2: Impurity Formation

The formation of impurities can complicate purification and reduce the overall yield of the desired product.

Possible Cause	Diagnostic Check	Proposed Solution
Unreacted Starting Material	The impurity has a similar Rf value to the starting material on TLC and co-elutes during chromatography.	Optimize reaction conditions (time, temperature, stoichiometry) to drive the reaction to completion. For purification, recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) can be effective.[9]
Formation of Phosphorylated Intermediates	The presence of polar, phosphorus-containing byproducts can be detected by ³¹P NMR. These arise from incomplete reaction of the intermediate with chloride ions.[10]	Ensure the reaction is heated sufficiently (typically 70-90 °C) after the initial phosphorylation step to drive the conversion to the chloro-triazole.[10] Adding a base like triethylamine can facilitate the initial phosphorylation at lower temperatures.[10]
Dimerization or Side Reactions	Unexpected spots on TLC or peaks in the crude NMR/MS.	Control the reaction temperature carefully. Overheating can lead to side reactions. The addition of POCl₃ should be controlled to manage the exotherm.

Problem 3: Reaction Stalls or Becomes Sluggish

A reaction that works well on a small scale may slow down or stall completely upon scale-up.

Possible Cause	Diagnostic Check	Proposed Solution
Poor Mixing / Mass Transfer	Solids (the starting triazolone) are observed settling at the bottom of the reactor despite stirring.	Increase the agitation speed. Consider using a different impeller design (e.g., anchor or pitched-blade turbine) that is more suitable for solid suspensions. Using a co-solvent like toluene might improve solubility and mixing.
Insufficient Stoichiometry of Reagents	The reaction proceeds initially but then stops, with significant starting material remaining.	On a larger scale, losses due to transfers and adherence to glassware can be more significant. Ensure accurate measurement of all reagents and consider a slight increase in the equivalents of the chlorinating agent.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and addressing low yield issues during the scale-up process.

Caption: A workflow diagram for troubleshooting low yield in the synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole.

Detailed Experimental Protocol

This protocol provides a general guideline for the chlorination step. It should be optimized for your specific equipment and scale.

Materials:

• 4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one (1.0 eq)

• Phosphorus oxychloride (POCl₃) (5.0 eq)

• Toluene (optional, as a co-solvent)

• Ice

• Saturated sodium bicarbonate solution

• Ethyl acetate

Procedure:

• Reaction Setup: In a suitably sized, oven-dried reactor equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, charge 4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one.

• Reagent Addition: Under a nitrogen atmosphere, cautiously add phosphorus oxychloride (POCl₃). If using a co-solvent, add it before the POCl₃.

• Heating: Heat the reaction mixture to reflux (typically around 100-110 °C) and maintain for 2-4 hours.[4] Monitor the reaction progress by TLC.

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature. In a separate vessel, prepare a vigorously stirred mixture of crushed ice and saturated sodium bicarbonate solution.

• Workup: Slowly and carefully add the reaction mixture to the ice/bicarbonate slurry. Caution: This is an exothermic process and will release gas. Ensure the pH of the aqueous layer is basic (pH > 8).

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation: Filter off the drying agent and concentrate the organic solvent under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

References

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• Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. Journal of Pharmaceutical Negative Results. Available at: [Link]

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• Application of catalytic hydrodechlorination for the fast removal of chlorinated azole pesticides in drinking water. ScienceDirect. Available at: [Link]

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• What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF? ResearchGate. Available at: [Link]

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• Example of 4‐chloro‐triazole from 4‐tin‐triazole with CuCl2. ResearchGate. Available at: [Link]

• Synthesis of some 3,5-diphenyl-4H-1,2,4-triazole derivatives as antitumor agents. ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Halogen Reactivity on the 4-Phenyl-4H-1,2,4-triazole Scaffold

Executive Summary

For researchers and professionals in drug development, the functionalization of heterocyclic scaffolds like the 1,2,4-triazole is a cornerstone of molecular design.[1][2] The choice of starting material is critical, dictating reaction efficiency, cost, and the overall synthetic strategy. This guide provides an in-depth, objective comparison of two ubiquitous precursors: 3-chloro-4-phenyl-4H-1,2,4-triazole and 3-bromo-4-phenyl-4H-1,2,4-triazole.

In palladium-catalyzed cross-coupling reactions, 3-bromo-4-phenyl-4H-1,2,4-triazole is unequivocally the more reactive substrate. This is primarily due to the lower carbon-bromine (C-Br) bond dissociation energy, which facilitates the rate-limiting oxidative addition step in the catalytic cycle.[3] Conversely, in nucleophilic aromatic substitution (SNAr) reactions, 3-chloro-4-phenyl-4H-1,2,4-triazole is predicted to exhibit superior reactivity. This counterintuitive trend arises from the greater electronegativity of chlorine, which more effectively stabilizes the anionic intermediate that is key to the SNAr mechanism.[4] This guide will dissect the mechanistic underpinnings of these differences and provide supporting data and protocols to inform your synthetic decisions.

Foundational Principles: The Carbon-Halogen Bond

The reactivity of any organohalide is fundamentally governed by the nature of its carbon-halogen (C-X) bond. Two key parameters are at play: bond dissociation energy (BDE) and the halogen's electronic effects.

• Bond Dissociation Energy (BDE): This is the energy required to homolytically cleave the C-X bond. A lower BDE corresponds to a weaker, more easily broken bond, which is a crucial factor in reactions where C-X bond cleavage is part of the rate-determining step, such as in palladium-catalyzed cross-couplings.[5] The C-Br bond is significantly weaker than the C-Cl bond.[6]

Bond	Typical BDE (kJ/mol)	Implication for Reactivity
Aryl C-Cl	~406	Stronger bond, less reactive in oxidative addition.
Aryl C-Br	~339	Weaker bond, more reactive in oxidative addition.
(Data adapted from representative aryl halide values)[6][7]

• Electronic Effects: Halogens exert two opposing electronic effects: an electron-withdrawing inductive effect (-I) due to their electronegativity and an electron-donating resonance effect (+M) from their lone pairs. For halogens, the inductive effect dominates. Chlorine is more electronegative than bromine, resulting in a stronger -I effect. This has profound implications for reactions involving the formation of charged intermediates, such as SNAr.[4]

Palladium-Catalyzed Cross-Coupling: The Suzuki-Miyaura Reaction

The Suzuki-Miyaura reaction is a powerhouse for C-C bond formation, widely used to couple organohalides with boronic acids.[8] The generally accepted reactivity trend for the halide component is I > Br > OTf >> Cl, which directly reflects the BDEs.[9]

Mechanism and the Reactivity Differential

The catalytic cycle begins with the oxidative addition of the palladium(0) catalyst into the C-X bond of the triazole. This step is almost always the rate-determining step of the reaction.[3][10] Because the C-Br bond is weaker than the C-Cl bond, 3-bromo-4-phenyl-4H-1,2,4-triazole undergoes oxidative addition much more readily and under milder conditions than its chloro-analogue. While reactions with 3-chloro-4-phenyl-4H-1,2,4-triazole are feasible, they typically require more forcing conditions, higher catalyst loadings, or specialized, electron-rich ligands to promote the difficult oxidative addition step.[11]

Sources

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A Researcher's Guide to Validating the Structure of Synthesized 3-chloro-4-phenyl-4H-1,2,4-triazole using 2D NMR Spectroscopy

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of newly synthesized compounds is a cornerstone of chemical research. This guide provides an in-depth comparison of two-dimensional Nuclear Magnetic Resonance (2D NMR) techniques for the structural validation of 3-chloro-4-phenyl-4H-1,2,4-triazole, a heterocyclic compound with potential applications in medicinal chemistry. We will explore the causality behind experimental choices and present supporting data to demonstrate the power of 2D NMR in elucidating complex molecular structures.

The 1,2,4-triazole nucleus is a key structural motif in many pharmacologically active compounds, exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The precise substitution pattern on the triazole ring is critical to its biological function, necessitating rigorous structural characterization. While one-dimensional (1D) NMR (¹H and ¹³C) provides initial insights, complex molecules can lead to overcrowded spectra, making definitive assignments challenging.[3] 2D NMR spectroscopy overcomes these limitations by spreading spectral information across two frequency dimensions, revealing correlations between nuclei and providing a detailed picture of molecular connectivity.[4][5]

This guide will walk through a hypothetical synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole and then delve into the application of Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) for its structural verification.

Hypothetical Synthesis of 3-chloro-4-phenyl-4H-1,2,4-triazole

A plausible synthetic route to 4-substituted 1,2,4-triazoles involves the reaction of aniline derivatives with other reagents to form the triazole ring.[6][7] For our target molecule, a potential pathway begins with the synthesis of 4-phenyl-4H-1,2,4-triazole, which can then be selectively chlorinated. The chlorination of the 1,2,4-triazole ring can be achieved using reagents like chlorine in an aqueous alkaline solution, which has been shown to result in C-chlorination at the 3-position.[8]

1D NMR Spectral Predictions

Before delving into 2D NMR, it is essential to predict the 1D ¹H and ¹³C NMR spectra for the expected product. For 3-chloro-4-phenyl-4H-1,2,4-triazole, we would anticipate the following signals:

• ¹H NMR:

  • A singlet for the C5-H proton on the triazole ring.

  • Multiplets in the aromatic region corresponding to the protons of the phenyl group.

• ¹³C NMR:

  • Signals for the two distinct carbons of the triazole ring (C3 and C5).

  • Signals for the carbons of the phenyl group.

While 1D NMR provides this basic information, it does not definitively confirm the connectivity between the phenyl group and the triazole ring, nor the exact position of the chlorine atom.

The Power of 2D NMR for Unambiguous Structural Elucidation

2D NMR experiments provide the crucial connectivity information that 1D NMR lacks. The three key experiments for this structural validation are COSY, HSQC, and HMBC.

COSY (Correlation Spectroscopy): Mapping ¹H-¹H Couplings

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds.[9][10][11] In a COSY spectrum, both axes represent ¹H chemical shifts. Diagonal peaks correspond to the 1D ¹H spectrum, while off-diagonal "cross-peaks" indicate coupling between two different protons.[9][12]

For 3-chloro-4-phenyl-4H-1,2,4-triazole, the COSY spectrum would be expected to show correlations between the adjacent protons on the phenyl ring, helping to assign the aromatic signals. No cross-peaks would be expected for the triazole C5-H proton as it is not coupled to any other protons.

HSQC (Heteronuclear Single Quantum Coherence): Direct ¹H-¹³C Correlations

The HSQC experiment correlates the chemical shifts of protons directly attached to carbons.[13][14][15] The resulting 2D spectrum has a ¹H axis and a ¹³C axis. Each peak in the HSQC spectrum represents a direct one-bond C-H connection.[16][17]

In our target molecule, the HSQC spectrum will show a correlation between the C5-H proton and the C5 carbon of the triazole ring. It will also show correlations for each of the C-H bonds in the phenyl group. This experiment is highly sensitive and provides a clear map of all direct carbon-proton attachments.[13]

HMBC (Heteronuclear Multiple Bond Correlation): Long-Range ¹H-¹³C Correlations

The HMBC experiment is arguably the most powerful tool for elucidating the overall carbon skeleton of a molecule. It reveals correlations between protons and carbons that are separated by two, three, and sometimes even four bonds.[16][18] Direct one-bond correlations are typically suppressed.[16]

For 3-chloro-4-phenyl-4H-1,2,4-triazole, the HMBC spectrum is critical for confirming the connectivity between the phenyl ring and the triazole ring, as well as the position of the chloro substituent. Key expected correlations are:

• A correlation between the C5-H proton and the C3 carbon of the triazole ring (a two-bond correlation).

• Correlations from the ortho-protons of the phenyl ring to the C3 and C5 carbons of the triazole ring (three- and four-bond correlations, respectively). This definitively establishes the N4-phenyl linkage.

• The absence of a direct ¹H-¹³C correlation for the C3 carbon in the HSQC spectrum, coupled with the appropriate chemical shift, confirms the presence of the chlorine atom at this position.

Experimental Protocols

A detailed, step-by-step methodology for acquiring the 2D NMR data is crucial for obtaining high-quality, interpretable spectra.

Sample Preparation:

• Dissolve approximately 10-20 mg of the synthesized 3-chloro-4-phenyl-4H-1,2,4-triazole in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Ensure the sample is homogeneous and free of any particulate matter.

NMR Data Acquisition:

All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of performing 2D experiments.

• ¹H NMR: Acquire a standard 1D proton spectrum to determine the chemical shifts of all protons.

• ¹³C NMR: Acquire a standard 1D carbon spectrum to determine the chemical shifts of all carbons.

• COSY:

  • Use a standard COSY pulse sequence (e.g., cosygp).

  • Optimize the spectral width to cover all proton signals.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• HSQC:

  • Use a standard HSQC pulse sequence (e.g., hsqcedetgpsisp2.3).

  • Set the ¹³C spectral width to encompass all carbon signals.

  • Optimize the one-bond coupling constant (¹JCH) to approximately 145 Hz.

• HMBC:

  • Use a standard HMBC pulse sequence (e.g., hmbcgplpndqf).

  • Set the long-range coupling constant (ⁿJCH) to a value optimized for two- and three-bond correlations (typically 8-10 Hz).

Data Presentation and Interpretation

The acquired 2D NMR data can be summarized in tables for clear comparison and interpretation.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 3-chloro-4-phenyl-4H-1,2,4-triazole

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
C5-H	~8.5	-
Phenyl-H (ortho)	~7.6	-
Phenyl-H (meta)	~7.5	-
Phenyl-H (para)	~7.4	-
C3	-	~150
C5	-	~145
Phenyl-C (ipso)	-	~135
Phenyl-C (ortho)	-	~128
Phenyl-C (meta)	-	~130
Phenyl-C (para)	-	~129

Table 2: Key Expected 2D NMR Correlations for 3-chloro-4-phenyl-4H-1,2,4-triazole

Experiment	¹H Signal (ppm)	Correlated Signal(s) (ppm)	Correlation Type
COSY	Phenyl-H (ortho)	Phenyl-H (meta)	³JHH
Phenyl-H (meta)	Phenyl-H (ortho), Phenyl-H (para)	³JHH
HSQC	C5-H	C5	¹JCH
Phenyl-H (ortho)	Phenyl-C (ortho)	¹JCH
Phenyl-H (meta)	Phenyl-C (meta)	¹JCH
Phenyl-H (para)	Phenyl-C (para)	¹JCH
HMBC	C5-H	C3	²JCH
Phenyl-H (ortho)	C3, Phenyl-C (ipso), Phenyl-C (meta)	³JCH, ³JCH, ²JCH

Visualizing the Validation Workflow

The logical flow of the 2D NMR structural validation process can be represented using a diagram.

Figure 1: Workflow for the structural validation of 3-chloro-4-phenyl-4H-1,2,4-triazole using 2D NMR.

Conclusion

The combination of COSY, HSQC, and HMBC provides a self-validating system for the unambiguous structural determination of synthesized organic molecules like 3-chloro-4-phenyl-4H-1,2,4-triazole. While 1D NMR offers a preliminary assessment, the detailed connectivity information from 2D NMR is indispensable for confirming the precise substitution pattern and overall molecular architecture. This robust analytical approach is essential for ensuring the scientific integrity of research in medicinal chemistry and drug development, where structure dictates function.

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